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inhibitors

  • MMP-2 Inhibitor II
    MMP-2 Inhibitor II
    • Cat. No.:
    • B1662408
    • CAS No.:
    • Molecular Formula:
    • C16H17NO6S2
    • Molecular Weight:
    • 383.4 g/mol
    Description
    MMP-2 Inhibitor II is an oxirane p-sulfonamido analog of SB-3CT that irreversibly inhibits matrix metalloproteinase-2 (MMP-2;  Ki = 2.4 µM). It less potently inhibits MMP-1 and -7 (Kis = 45 and 379 µM, resp...
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  • Batimastat
    Batimastat
    • Cat. No.:
    • B1663600
    • CAS No.:
    • 130370-60-4
    • Molecular Formula:
    • C23H31N3O4S2
    • Molecular Weight:
    • 477.6 g/mol
    Description
    Batimastat is a secondary carboxamide resulting from the formal condensation of the carboxy group of (2S,3R)-5-methyl-3-{[(2S)-1-(methylamino)-1-oxo-3-phenylpropan-2-yl]carbamoyl}-2-[(thiophen-2-ylsulfanyl)methy...
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  • Quipazine dimaleate
    Quipazine dimaleate
    • Cat. No.:
    • B1662243
    • CAS No.:
    • 150323-78-7
    • Molecular Formula:
    • C21H23N3O8
    • Molecular Weight:
    • 445.4 g/mol
    Description
    5-HT receptor agonist, shows some selectivity at 5-HT3 (EC50 = 24 nM). Displays antidepressant and anorectic effect. Also promotes cellular proliferation.
    Selective 5-HT3 receptor agonist. Also displays antag...
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  • Methylproamine
    Methylproamine
    • Cat. No.:
    • B1663641
    • CAS No.:
    • 188247-01-0
    • Molecular Formula:
    • C28H31N7
    • Molecular Weight:
    • 465.6 g/mol
    Description
    a radioprotective agent;  structure in first source
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  • Spiperone hydrochloride
    Spiperone hydrochloride
    • Cat. No.:
    • B1662569
    • CAS No.:
    • 2022-29-9
    • Molecular Formula:
    • C23H27ClFN3O2
    • Molecular Weight:
    • 431.9 g/mol
    Description
    5-HT and D2-like receptor antagonist. (IC50 values are 1.6 and 15 nM at 5-HT2 and 5-HT1C receptors, respectively. Ki values are 0.06 ( D2), 0.6 (D3), 0.08 (D4), ~ 350 (D1) and ~ 3500 nM (D5)). Potently enhances ...
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  • Terbutaline hemisulfate
    Terbutaline hemisulfate
    • Cat. No.:
    • B1662530
    • CAS No.:
    • 23031-32-5
    • Molecular Formula:
    • C12H21NO7S
    • Molecular Weight:
    • 323.36 g/mol
    Description
    Terbutaline sulfate is an ethanolamine sulfate salt. It is functionally related to a terbutaline.
    Terbutaline Sulfate is the sulfate salt form of terbutaline, an ethanolamine derivative with bronchodilating a...
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  • [2-[4-[3-(diethylamino)propoxy]phenyl]-1-benzofuran-3-yl]-(4-methylphenyl)methanone;hydrochloride
    [2-[4-[3-(diethylamino)propoxy]phenyl]-1-benzofuran-3-y...
    • Cat. No.:
    • B1663121
    • CAS No.:
    • 57664-06-9
    • Molecular Formula:
    • C29H32ClNO3
    • Molecular Weight:
    • 478 g/mol
    Description
    Inhibitor of Aβ self-aggregation;  High Quality Biochemicals for Research Uses
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  • RU 24969 hemisuccinate
    RU 24969 hemisuccinate
    • Cat. No.:
    • B1663675
    • CAS No.:
    • 66611-27-6
    • Molecular Formula:
    • C32H38N4O6
    • Molecular Weight:
    • 574.7 g/mol
    Description
    Potent 5-HT1A/1B agonist (ED50 = 236 nM). Locomotor-activating effects. Centrally active. Active in vitro and in vivo.
    RU-24969 is an agonist of the serotonin (5-HT) receptor subtypes 5-HT1A and 5-HT1B. It bi...
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  • Bilirubin conjugate
    Bilirubin conjugate
    • Cat. No.:
    • B1663532
    • CAS No.:
    • 68683-34-1
    • Molecular Formula:
    • C37H44N6Na2O10S2
    • Molecular Weight:
    • 842.9 g/mol
    Description
    Bilirubin conjugate is a stable, water-soluble ditaurate derivative of bilirubin (R007448) meant to mimic endogenous bilirubin glucuronide derivatives. In vivo, bilirubin circulates in the plasma and is taken up...
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  • Dup-105
    Dup-105
    • Cat. No.:
    • B1663299
    • CAS No.:
    • 96800-41-8
    • Molecular Formula:
    • C13H16N2O4S
    • Molecular Weight:
    • 296.34 g/mol
    Description
    DuP 105 is an orally active oxazolidinone, a new class of synthetic antimicrobial agent with activity against gram-positive bacteria.
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